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Compound of Interest

6-Hydroxy-2-methylbenzofuran-3-
Compound Name:
carboxylic acid

Cat. No. B1322313

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the antifungal activity of novel benzofuran carboxylic acid
derivatives against established antifungal agents. This analysis is supported by experimental
data on their efficacy and a detailed examination of their mechanism of action.

Recent studies have highlighted a series of synthesized benzofuran carboxylic acid derivatives
as promising candidates for a new class of antifungal drugs. These compounds have
demonstrated significant efficacy against a range of pathogenic fungi, including species of
Candida, Aspergillus, and Cryptococcus. This guide synthesizes the available data, offering a
clear comparison of their performance and detailing the experimental protocols used for their
validation.

Comparative Antifungal Activity

The antifungal efficacy of benzofuran carboxylic acid derivatives has been quantified using the
Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a
compound that inhibits the visible growth of a microorganism. The data presented below
summarizes the MIC values of several key derivatives against various fungal pathogens, in
comparison to the standard antifungal drug, Fluconazole.
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Fluconazole MIC

Compound Fungal Species MIC (pg/mL)
(ng/mL)
Methyl 4-bromo-6-
(dibromoacetyl)-5-
hydroxy-2-methyl-1- Candida albicans 100 0.25-16
benzofuran-3-
carboxylate (llI)
Candida parapsilosis 100 0.125-4
Methyl 4-chloro-6-
(dichloroacetyl)-5-
hydroxy-2-methyl-1- Candida albicans 100 0.25-16
benzofuran-3-
carboxylate (VI)
Candida parapsilosis 100 0.125-4
Benzofuran-5-ol ] i -
o Various fungal species 1.6-12.5 Not specified
derivative (20)
Benzofuran-5-ol ) ) -
o Various fungal species 1.6-12.5 Not specified
derivative (21)
Hydrophobic ) ] -
Candida albicans 0.39 - 3.12 (MIC80) Not specified
benzofuran analog
Aza-benzofuran o n
o Penicillium italicum 12.5 Not specified
derivative (1)
Colletotrichum musae 12.5-25 Not specified
Oxa-benzofuran S -~
o Penicillium italicum 12.5 Not specified
derivative (6)
Colletotrichum musae 12.5-25 Not specified

Mechanism of Action: Disruption of Calcium

Homeostasis
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A key mechanism underlying the antifungal activity of certain benzofuran derivatives is the
disruption of intracellular calcium homeostasis, a pathway also utilized by the benzofuran-
based drug, amiodarone.[1] This disruption leads to a cascade of events culminating in fungal
cell death.

The proposed mechanism involves an initial, rapid influx of extracellular calcium into the fungal
cell. This is followed by a sustained release of calcium from intracellular stores, such as the
vacuole, into the cytoplasm.[2][3] The resulting overload of cytosolic calcium is toxic to the cell
and triggers downstream signaling pathways that lead to apoptosis.[4]
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Fungal Cell

Benzofuran Derivative Vacuole (Ca2+ Store)

Extracellular Ca2+

Induces Influx

Plasma Membrane Vacuolar Ca2+
Ca2+ Channel Channel (e.g., Yvcl)

Sustained Release

Increased Cytosolic Ca2+

Cell Death (Apoptosis)
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Prepare Serial Dilutions of Prepare Standardized
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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